Cas no 5039-32-7 (17-acetyl-10,13-dimethyl-7,8,9,12,14,15,16,17-octahydro-6H-cyclopenta[a]phenanthrene-3,11-dione)

17-acetyl-10,13-dimethyl-7,8,9,12,14,15,16,17-octahydro-6H-cyclopenta[a]phenanthrene-3,11-dione structure
5039-32-7 structure
Product Name:17-acetyl-10,13-dimethyl-7,8,9,12,14,15,16,17-octahydro-6H-cyclopenta[a]phenanthrene-3,11-dione
CAS No:5039-32-7
MF:C21H26O3
MW:326.429346561432
CID:2730965
PubChem ID:541130
Update Time:2025-04-21

17-acetyl-10,13-dimethyl-7,8,9,12,14,15,16,17-octahydro-6H-cyclopenta[a]phenanthrene-3,11-dione Chemical and Physical Properties

Names and Identifiers

    • 17-acetyl-10,13-dimethyl-7,8,9,12,14,15,16,17-octahydro-6H-cyclopenta[a]phenanthrene-3,11-dione
    • HMS3079B16
    • DTXSID30337270
    • Pregna-1,4-diene-3,11,2-trione
    • NCIOpen2_008092
    • 5039-32-7
    • SMR001559393
    • CHEMBL2130796
    • MLS002693438
    • Inchi: 1S/C21H26O3/c1-12(22)16-6-7-17-15-5-4-13-10-14(23)8-9-20(13,2)19(15)18(24)11-21(16,17)3/h8-10,15-17,19H,4-7,11H2,1-3H3
    • InChI Key: YZZVVLUNOZJXCM-UHFFFAOYSA-N
    • SMILES: O=C1CC2(C)C(C(C)=O)CCC2C2CCC3=CC(C=CC3(C)C21)=O

Computed Properties

  • Exact Mass: 326.18819469g/mol
  • Monoisotopic Mass: 326.18819469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 700
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 51.2Ų
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